Cas no 1247059-45-5 (2-(4-methyl-1,3-thiazol-2-yl)sulfanylpropan-1-amine)

• Product Name: 2-(4-methyl-1,3-thiazol-2-yl)sulfanylpropan-1-amine
• CAS No: 1247059-45-5
• MF: C₇H₁₂N₂S₂
• MW: 188.313578605652
• MDL: MFCD16077816
• CID: 5157899
• PubChem ID: 61691174
• Update Time: 2025-08-04

2-(4-methyl-1,3-thiazol-2-yl)sulfanylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]propan-1-amine
• 1-Propanamine, 2-[(4-methyl-2-thiazolyl)thio]-
• 2-(4-methyl-1,3-thiazol-2-yl)sulfanylpropan-1-amine

• MDL： MFCD16077816
• Inchi： 1S/C7H12N2S2/c1-5-4-10-7(9-5)11-6(2)3-8/h4,6H,3,8H2,1-2H3
• InChI Key： ZUVLBQXMNQXVAB-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CS1)C(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• XLogP3: 1.7
• Topological Polar Surface Area: 92.4

Additional information on 2-(4-methyl-1,3-thiazol-2-yl)sulfanylpropan-1-amine

Introduction to 2-(4-methyl-1,3-thiazol-2-yl)sulfanylpropan-1-amine (CAS No. 1247059-45-5)

The compound 2-(4-methyl-1,3-thiazol-2-yl)sulfanylpropan-1-amine, identified by the CAS registry number 1247059-45-5, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science.

The molecular structure of this compound is characterized by a thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The thiazole ring is substituted with a methyl group at the 4-position, and the sulfanyl group (-S-) connects the thiazole moiety to a propaneamine chain. This combination of functional groups imparts unique chemical and biological properties to the compound.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry due to their ability to interact with various biological targets, such as enzymes and receptors. The presence of the sulfanyl group further enhances the compound's reactivity and bioavailability, making it a promising candidate for drug design.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Researchers have explored optimized synthetic routes to improve yield and purity, ensuring scalability for potential industrial applications.

The physical and chemical properties of 2-(4-methyl-1,3-thiazol-2-yl)sulfanylpropan-1-amine have been extensively studied. Its solubility in various solvents, stability under different conditions, and reactivity towards common reagents are critical factors that influence its utility in chemical processes.

Biological evaluations have demonstrated that this compound exhibits interesting pharmacological activities, including antioxidant properties and potential anti-inflammatory effects. These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has shown promise in material science, particularly in the synthesis of advanced materials with tailored properties. Its ability to form stable complexes with metal ions makes it a valuable component in coordination chemistry.

As research on this compound continues to advance, new insights into its structure-function relationships are emerging. These discoveries are paving the way for innovative applications across diverse fields, from drug discovery to sustainable materials development.